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Compound of Interest

Compound Name:
Cyclohexylboronic acid MIDA

ester

CAS No.: 1104637-39-9

Cat. No.: B1512836

Get Quote

Executive Summary: The Stability-Reactivity Trade-
off
The fundamental difference between cyclohexyl pinacol boronate and its MIDA (N-

methyliminodiacetic acid) counterpart lies in the hybridization of the boron center. This

hybridization dictates the molecule's physical state, stability on silica, and reactivity in Suzuki-

Miyaura coupling (SMC).
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Feature
Cyclohexyl Pinacol Boronate

(Cy-Bpin)

Cyclohexyl MIDA Boronate

(Cy-MIDA)

Boron Hybridization (Planar, Lewis Acidic)
(Tetrahedral,

Amphoteric/Damped)

Physical State Liquid / Low-melting Oil Crystalline Solid (Free-flowing)

Silica Stability
Moderate to Poor (Prone to

hydrolysis)
Excellent (Indefinitely stable)

SMC Reactivity
Direct: Active in standard

conditions.[1]

Latent: Inactive until

hydrolyzed (Slow Release).

Key Application
Standard, single-step cross-

coupling.

Iterative Cross-Coupling (ICC),

storage of unstable species.

Molecular Architecture & Mechanistic Divergence
The "Damping" Mechanism
The reactivity of organoboron compounds in transmetallation is driven by the Lewis acidity of

the boron center.

Cy-Bpin: The boron atom possesses an empty

-orbital perpendicular to the ring plane. This orbital is available for coordination by bases
(e.g., alkoxides), which activates the boron for transmetallation to Palladium.

Cy-MIDA: The nitrogen atom of the MIDA ligand donates its lone pair into the boron's empty

-orbital, forming a dative B-N bond. This rehybridizes the boron from

to

, effectively "filling" the orbital and quenching its Lewis acidity. This renders the molecule
inert to transmetallation until the MIDA ligand is hydrolyzed.

Visualization: vs. Reactivity Switch
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Figure 1: Mechanistic basis of MIDA stability. The B-N dative bond in MIDA boronates prevents

the formation of the activated "ate" complex required for transmetallation.

Critical Performance Metrics
Stability and Purification
Secondary alkyl boronates (like cyclohexyl) are notoriously difficult to purify due to their

lipophilicity and instability.

Cy-Bpin: Often exists as an oil that streaks on silica gel due to partial hydrolysis. Purification

usually requires distillation or rapid filtration, which can be low-yielding.

Cy-MIDA: Crystallizes as a stable solid.[2] It is orthogonal to standard silica gel

chromatography, allowing it to be purified like a standard organic molecule (using

EtOAc/MeOH mixtures) without decomposition.

The Challenge of Secondary Alkyls
Cyclohexyl boronates are prone to protodeboronation and

-hydride elimination after transmetallation.
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Bpin Limitation: In standard SMC, the high concentration of active boronate species can lead

to rapid side reactions (isomerization/elimination) competing with the desired reductive

elimination.

MIDA Solution (Slow Release): Under aqueous basic conditions (

), the MIDA ligand hydrolyzes slowly. This releases the active boronic acid in low, steady-
state concentrations. This "slow release" kinetic profile favors the desired cross-coupling
over second-order decomposition pathways.

Experimental Protocols
Synthesis of Cyclohexyl MIDA Boronate
Rationale: Converting the commercially available boronic acid or Bpin ester to MIDA ester for

storage or purification.

Reagents:

Cyclohexylboronic acid (1.0 equiv)[3]

MIDA (N-methyliminodiacetic acid) (1.2 equiv)

Solvent: Toluene/DMSO (10:1) or DMF.

Step-by-Step Protocol:

Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser (if using

Toluene).

Mixing: Add cyclohexylboronic acid and MIDA to the flask.

Reflux: Heat the mixture to reflux (approx. 110°C) for 12–16 hours. The azeotropic removal

of water drives the equilibrium toward the MIDA ester.

Workup: Cool to room temperature. Concentrate the solvent.

Purification: Dissolve the residue in a minimum amount of Acetone/THF and precipitate by

adding Diethyl Ether (
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). Filter the resulting white crystalline solid.

Validation: Check purity via

NMR (DMSO-

). Look for the characteristic MIDA methylene doublets at

4.0–4.4 ppm.

Iterative Cross-Coupling (ICC) Workflow
Rationale: Using a bifunctional building block (e.g., a Halogen-MIDA boronate) to build

complexity.[2] The MIDA group survives the first coupling at the halogen, then is activated for

the second coupling.

Step-by-Step Protocol:

Coupling 1 (Anhydrous):

React Halide-B(MIDA) with Boronic Acid A.

Conditions: Pd catalyst, Anhydrous Base (e.g.,

), Dioxane, 60°C.

Result: The MIDA group remains intact; coupling occurs only at the halide.

Purification: Silica gel chromatography (eluting with EtOAc/MeOH).

Coupling 2 (Hydrolytic Activation / Slow Release):

React the purified Product-B(MIDA) with Halide B.

Conditions: Pd(OAc)2, SPhos,

(3.0M aq), Dioxane, 60°C.

Mechanism:[1][4][5] Aqueous base hydrolyzes the MIDA ligand, releasing the active

boronic acid in situ.
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Visualization: ICC Workflow
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Figure 2: Iterative Cross-Coupling (ICC) logic. MIDA acts as a protecting group during the first

coupling and a slow-release precursor in the second.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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